Cas no 67111-66-4 ((1R)-(-)-Camphanic acid)

(1R)-(-)-Camphanic acid is a chiral bicyclic compound derived from camphor, widely used as a resolving agent and chiral auxiliary in asymmetric synthesis. Its rigid, sterically hindered structure enhances enantioselectivity in reactions, making it valuable for the preparation of optically active intermediates. The compound exhibits high chemical stability and is particularly effective in diastereomeric salt formations for the resolution of racemic mixtures. Its well-defined stereochemistry and consistent purity ensure reproducible results in synthetic applications. (1R)-(-)-Camphanic acid is commonly employed in pharmaceutical and fine chemical research, where precise control over molecular chirality is critical.

(1R)-(-)-Camphanic acid structure

Product Name:(1R)-(-)-Camphanic acid

CAS No:67111-66-4

MF:C₁₀H₁₄O₄

MW:198.215763568878

MDL:MFCD00005535

CID:507338

PubChem ID:181870

Update Time:2025-05-28

(1R)-(-)-Camphanic acid Chemical and Physical Properties

Names and Identifiers

- (1R)-4,7,7-Trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid
- (+)-Camphanic acid
- (1R)-(+)-CAMPHANIC ACID
- 1R)-(+)-CAMPHANIC ACID
- 2-Oxabicyclo[2.2.1]heptane-1-carboxylicacid, 4,7,7-trimethyl-3-oxo-, (1R,4S)-
- Q27452446
- MFCD00005535
- AKOS006281832
- AS-36060
- 1U5
- 4kz7
- D-(1S,3R)-(-)-Camphoric acid
- (+)-Camphanic acid, purum, >=98.0% (T)
- (1r,4s)-4,7,7-Trimethyl-3-Oxo-2-Oxabicyclo[2.2.1]heptane-1-Carboxylic Acid
- 67111-66-4
- (1R,4S)-4,7,7-Trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylicacid
- CS-0172030
- (1S,4R)-1,7,7-Trimethyl-2-oxo-3-oxabicyclo(2.2.1)heptane-4-carboxylic acid
- (1R)-3-Oxo-4,7,7-trimethyl-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid
- (1R)-(+)-Camphanic acid, 98%
- 2-Oxabicyclo[2.2.1]heptane-1-carboxylicacid,4,7,7-trimethyl-3-oxo-,(1R,4S)-
- J-800437
- SCHEMBL5575317
- 13429-83-9
- KPWKPGFLZGMMFX-ZJUUUORDSA-N
- (1R)-(-)-Camphanic acid
- MDL： MFCD00005535
- Inchi： 1S/C10H14O4/c1-8(2)9(3)4-5-10(8,6(11)12)14-7(9)13/h4-5H2,1-3H3,(H,11,12)/t9-,10+/m1/s1
- InChI Key： KPWKPGFLZGMMFX-ZJUUUORDSA-N
- SMILES： O1C([C@@]2(C)CC[C@]1(C(=O)O)C2(C)C)=O

Computed Properties

Exact Mass: 198.089209
Monoisotopic Mass: 198.089209
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.6
XLogP3: 1.3

Experimental Properties

Color/Form: Solid
Density: 1.296
Melting Point: 200-202 °C(Lit)
Boiling Point: 355.5 °C at 760 mmHg
Flash Point: 142.1 °C
Refractive Index: 1.532
PSA: 63.60000
LogP: 1.19290
Solubility: Not available

(1R)-(-)-Camphanic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 22-24/25-36-26
Hazardous Material Identification：
Storage Condition：Room temperature

(1R)-(-)-Camphanic acid Pricemore >>

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AstaTech	52362-5/G	(1R)-(+)-CAMPHANIC ACID	67111-66-4	95%	5g	$87	2023-09-17
AstaTech	52362-25/G	(1R)-(+)-CAMPHANIC ACID	67111-66-4	95%	25g	$197	2023-09-17
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